Cas no 88486-69-5 (Ethanone, 1-[4-(3,3,3-trifluoro-2-methylpropyl)phenyl]-)

• Product Name: Ethanone, 1-[4-(3,3,3-trifluoro-2-methylpropyl)phenyl]-
• CAS No: 88486-69-5
• MF: C₁₂H₁₃F₃O
• MW: 230.226234197617
• CID: 630961
• PubChem ID: 13217282
• Update Time: 2025-04-19

Ethanone, 1-[4-(3,3,3-trifluoro-2-methylpropyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3,3,3-trifluoro-2-methylpropyl)phenyl]ethanone
• Ethanone, 1-[4-(3,3,3-trifluoro-2-methylpropyl)phenyl]-
• 1-[4-(3,3,3-Trifluoro-2-methylpropyl)phenyl]ethan-1-one
• 88486-69-5
• DTXSID00529029

• Inchi： 1S/C12H13F3O/c1-8(12(13,14)15)7-10-3-5-11(6-4-10)9(2)16/h3-6,8H,7H2,1-2H3
• InChI Key： YNYVLRMNNUXFOW-UHFFFAOYSA-N
• SMILES： FC(C(C)CC1C=CC(C(C)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 230.09184952g/mol
• Monoisotopic Mass: 230.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų